(S)-flurocarazolol

• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (2S)-1-(9H-carbazol-4-yloxy)-3-(1-fluoropropan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C18H21FN2O2/c1-12(9-19)20-10-13(22)11-23-17-8-4-7-16-18(17)14-5-2-3-6-15(14)21-16/h2-8,12-13,20-22H,9-11H2,1H3/t12?,13-/m0/s1
• InChI Key: QHLGXPUIUKSADT-ABLWVSNPSA-N
• Isomeric SMILES: CC(CF)NC[C@@H](COC1=CC=CC2=C1C3=CC=CC=C3N2)O
• Canonical SMILES: CC(CF)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O

Description

Comparison with Similar Compounds

Comparison with Similar Compounds

However, the pharmacopeial documents describe fluconazole-related compounds, which may serve as a reference for analyzing structurally similar molecules. Below is a comparative analysis of these compounds:

Table 1: Structural and Pharmacopeial Comparison of Fluconazole-Related Compounds

Compound Name	Chemical Structure	Molecular Weight	Pharmacopeial Standard (USP)
Fluconazole Related Compound A	2-[2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)-propan-2-ol	355.33	USP42
Fluconazole Related Compound B	2-(4-Fluorophenyl)-1,3-di(1H-1,2,4-triazol-1-yl)-propan-2-ol	288.28	USP42
Fluconazole Related Compound C	1,1′-(1,3-Phenylene)di(1H-1,2,4-triazole)	182.12	USP42

Key Findings:

Structural Differences :

• Related Compound A contains a triazole-substituted phenyl group and additional hydroxyl groups, distinguishing it from Compound B , which lacks the hydroxyl moiety .
• Related Compound C is a simpler di-triazole derivative, lacking the fluorophenyl backbone present in A and B .

Pharmacopeial Relevance :

• These compounds are classified as impurities or degradation products of fluconazole, with USP standards ensuring quality control during drug manufacturing .

Hypothetical Comparison with “(S)-Flurocarazolol”: If “(S)-flurocarazolol” shares structural motifs with fluconazole (e.g., triazole rings, fluorinated aromatic groups), its pharmacokinetic profile (e.g., bioavailability, metabolism) might differ due to stereochemistry (S-enantiomer specificity) or substituent positioning. No empirical data supports this inference, however.

Limitations and Recommendations

Evidence Gaps :

• The absence of “(S)-flurocarazolol” in the provided sources precludes definitive conclusions. Cross-referencing with specialized databases (e.g., PubChem, SciFinder) or proprietary pharmaceutical literature is necessary.

Methodological Considerations: Comparative studies of enantiomers (e.g., (S)- vs.